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Compound of Interest

Compound Name: 2-Methyl-2-heptanol

Cat. No.: B1584528 Get Quote

Technical Support Center: 2-Methyl-2-heptanol
This guide provides essential safety information, handling procedures, and storage

requirements for 2-Methyl-2-heptanol, tailored for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Methyl-2-heptanol?

A1: 2-Methyl-2-heptanol is a flammable liquid and vapor.[1][2] The primary health hazard is

that it can cause serious eye damage.[3][4] It may also cause skin and respiratory tract

irritation.[5] Ingestion can lead to gastrointestinal irritation, nausea, and vomiting.[5]

Q2: What personal protective equipment (PPE) is mandatory when handling 2-Methyl-2-
heptanol?

A2: To ensure safety, the following PPE is required:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3][5]

Skin Protection: Use impervious gloves and wear protective clothing to prevent skin contact.

[3][6]
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Respiratory Protection: If working in a poorly ventilated area or if exposure limits are

exceeded, use a NIOSH/MSHA approved respirator with an organic vapor filter.[5][6]

Q3: How should I properly store 2-Methyl-2-heptanol in the laboratory?

A3: Store 2-Methyl-2-heptanol in a tightly closed container in a dry, cool, and well-ventilated

area.[2][3] Keep it away from heat, sparks, open flames, and other ignition sources.[5][6] It

should be stored separately from incompatible materials, such as strong oxidizing agents.[5]

Q4: What should I do in case of an accidental spill?

A4: In the event of a spill, immediately eliminate all ignition sources.[2][7] Evacuate

unnecessary personnel from the area.[3] Wear appropriate PPE, including respiratory

protection.[2] Absorb the spill with an inert material like sand or vermiculite and place it in a

suitable, closed container for disposal.[6][7] Ensure the area is well-ventilated.[6] Do not let the

chemical enter drains or waterways.[2][3]

Q5: What is the correct first aid procedure for exposure to 2-Methyl-2-heptanol?

A5: The following first aid measures should be taken:

Eye Contact: Immediately rinse with water for at least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate medical attention.[3]

Skin Contact: Take off contaminated clothing and wash the affected area with soap and

plenty of water.[2][3] If skin irritation occurs, get medical advice.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration. Seek medical attention.[2][3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[2][3]

Troubleshooting Guide
Problem: I notice a mild alcohol-like odor in the lab, even when the container of 2-Methyl-2-
heptanol is closed.
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Possible Cause: The container may not be sealed properly, or there could be a small,

undetected leak.

Solution: Ensure the container cap is tightly secured. Inspect the container for any cracks or

damage. If a leak is suspected, move the container to a fume hood, transfer the contents to

a new, secure container, and ventilate the area. Always store in a well-ventilated place.[2][3]

Problem: My experiment requires heating 2-Methyl-2-heptanol. What precautions should I

take?

Solution: 2-Methyl-2-heptanol is a flammable liquid.[1][2] All heating should be conducted in

a well-ventilated chemical fume hood.[6] Use a heating mantle or water bath rather than an

open flame. Ensure all potential ignition sources are removed from the vicinity.[5][6] Use non-

sparking tools and ground all equipment to prevent static discharge.[2][5]

Quantitative Data Summary
Property Value Source

Molecular Formula C₈H₁₈O [1][8]

Molecular Weight 130.23 g/mol [4][6]

Appearance Colorless liquid [1][9]

Boiling Point 155-157 °C @ 760 mmHg [9]

Flash Point 60.6 °C (141 °F) (TCC, est.) [9]

Vapor Pressure 0.624 mmHg @ 30 °C (est.) [9]

Solubility
Insoluble in water; Soluble in

alcohol
[8][9]

Experimental Workflow
Safe Handling and Storage Workflow
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Workflow for Safe Handling and Storage of 2-Methyl-2-heptanol
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Caption: Logical workflow for the safe handling and storage of 2-Methyl-2-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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